Cas no 4609-91-0 (Octane, 2-nitro-)

Octane, 2-nitro- structure
Octane, 2-nitro- structure
Product Name:Octane, 2-nitro-
CAS No:4609-91-0
MF:C8H17NO2
MW:159.2260825634
CID:332406
PubChem ID:220645
Update Time:2025-04-19

Octane, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Octane, 2-nitro-
    • 2-nitrooctane
    • (+-)-2-Nitro-octan
    • (+-)-2-nitro-octane
    • 2-Nitro-octan
    • 2-nitro-octane
    • 2-Octyl nitrate
    • AC1L5946
    • AC1Q1WP5
    • AR-1E4398
    • CTK1D8371
    • NSC3655
    • NSC-3655
    • DTXSID30277708
    • 4609-91-0
    • AKOS024339162
    • SCHEMBL1151349
    • ZXLQHMOMJDHKJK-UHFFFAOYSA-N
    • Inchi: 1S/C8H17NO2/c1-3-4-5-6-7-8(2)9(10)11/h8H,3-7H2,1-2H3
    • InChI Key: ZXLQHMOMJDHKJK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C)CCCCCC)=O

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 0.916
  • Boiling Point: 208.6°C at 760 mmHg
  • Flash Point: 71.8°C
  • Refractive Index: 1.432
  • PSA: 43.14
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